Cas no 242150-93-2 (Haplosamate A)

• Product Name: Haplosamate A
• CAS No: 242150-93-2
• MF: C₂₉H₅₁O₁₂PS
• MW: 654.74681019783
• CID: 6766450
• Update Time: 2024-03-03

Haplosamate A Chemical and Physical Properties

Names and Identifiers

• Haplosamate A

• Inchi： 1S/C29H51O12PS/c1-13(2)15(4)18-12-14(3)20-26(39-18)27(40-42(33,34)38-7)21-19-16(8-10-29(20,21)6)28(5)11-9-17(41-43(35,36)37)23(30)22(28)25(32)24(19)31/h13-27,30-32H,8-12H2,1-7H3,(H,33,34)(H,35,36,37)/t14-,15+,16+,17-,18-,19-,20+,21-,22+,23+,24-,25+,26+,27+,28-,29-/m1/s1
• InChI Key： BIUDJYFTJQRTNI-OCGLIZIWSA-N
• SMILES： C1C[C@]2(C)[C@H]3CC[C@]4(C)[C@H]5[C@H](C)C[C@H]([C@H](C(C)C)C)O[C@@H]5[C@H]([C@H]4[C@@H]3[C@@H](O)[C@H]([C@@H]2[C@@H](O)[C@@H]1OS(O)(=O)=O)O)O[P@@](O)(OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• XLogP3: 2.604

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids